Cas no 114038-47-0 (4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile)

4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile structure
114038-47-0 structure
Product Name:4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
CAS No:114038-47-0
MF:C24H16N2S
MW:364.462244033813
CID:2612184
PubChem ID:13930626
Update Time:2025-04-21

4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
    • 4,5,6-Triphenyl-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile
    • 114038-47-0
    • DTXSID50552766
    • Inchi: 1S/C24H16N2S/c25-16-20-21(17-10-4-1-5-11-17)22(18-12-6-2-7-13-18)23(26-24(20)27)19-14-8-3-9-15-19/h1-15H,(H,26,27)
    • InChI Key: TWDHENGVDICRHH-UHFFFAOYSA-N
    • SMILES: S=C1C(C#N)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1

Computed Properties

  • Exact Mass: 364.10341969Da
  • Monoisotopic Mass: 364.10341969Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 674
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 67.9Ų
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